16-Aminohexadecan-1-ol

• CAS No.: 50602-69-2
• Molecular Formula: C16H35NO
• Molecular Weight: 257.45 g/mol
• IUPAC Name: 16-aminohexadecan-1-ol
• InChI: InChI=1S/C16H35NO/c17-15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-16-18/h18H,1-17H2
• InChI Key: TUFMYAPMGACKSI-UHFFFAOYSA-N
• Canonical SMILES: C(CCCCCCCCO)CCCCCCCN

Description

16-Aminohexadecan-1-ol is a useful research compound. Its molecular formula is C16H35NO and its molecular weight is 257.45 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a mixed solvent of 75 ml of isopropyl ether and 25 ml of tetrahydrofuran was suspended 1.0 g of lithium aluminum hydride and to the suspension was added with stirring at room temperature 2.45 g of crystalline methyl 16-aminohexadecanoate and the mixture was stirred overnight. To the reaction solution were added successively 1 ml of water, 1 ml of a 10% aqueous solution of sodium hydroxide and 3 ml of water and the insolubles thus precipitated out were filtered off. The insolubles were extracted with a mixed solvent of chloroform and methanol. Then, the extract was combined with the filtrate and the mixture was distilled to afford the title compound as a colorless crystal.